3-(4-fluorobenzyl)-2-((4-fluorobenzyl)thio)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-2-[(4-fluorophenyl)methylsulfanyl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H15F2N3OS/c22-16-7-3-14(4-8-16)12-26-20(27)18-2-1-11-24-19(18)25-21(26)28-13-15-5-9-17(23)10-6-15/h1-11H,12-13H2
• InChI Key: PGDWMRRPBNKKLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(N(C2=O)CC3=CC=C(C=C3)F)SCC4=CC=C(C=C4)F
• Molecular Formula: C21H15F2N3OS
• Molecular Weight: 395.4 g/mol
• CAS No.: 931726-63-5

Description

3-(4-fluorobenzyl)-2-((4-fluorobenzyl)thio)pyrido[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H15F2N3OS and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

• Preclinical Pharmacology of NMDA Receptor Antagonists : A study detailed the pharmacodynamic and pharmacokinetic properties of a GluN2B-selective N-methyl-D-aspartate receptor antagonist, highlighting the importance of understanding receptor occupancy and drug efficacy in developing clinical applications for mental health disorders (Garner et al., 2015).

Environmental and Health Monitoring

• Biomonitoring of Pyrethroid Metabolites : Research on the exposure of non-toilet-trained children in Japan to pyrethroid insecticides underscores the significance of monitoring environmental chemicals and their metabolites for assessing public health risks (Ueyama et al., 2022).

Genetic Variability and Drug Toxicity

• Genetic Polymorphisms and Drug Tolerance : Studies on the dihydropyrimidine dehydrogenase gene (DPYD) and its polymorphisms have shown a strong correlation with the tolerance and toxicity of fluorouracil, a widely used chemotherapy drug. These findings highlight the potential for genetic testing to personalize treatment and minimize adverse effects (Morel et al., 2006; Harris et al., 1991).

Clinical Trials and Drug Development

• Phase I Clinical Trial of Prodrugs : A Phase I trial of an oral prodrug of 5-Fluorouracil demonstrated the importance of dose-finding studies for new cancer treatments, emphasizing the role of pharmacokinetic profiles in optimizing therapeutic efficacy and safety (LoRusso et al., 2002).